Cas no 253681-03-7 (Boronic acid, [3-[(5-mercapto-1-oxopentyl)amino]phenyl]-)

• Product name: Boronic acid, [3-[(5-mercapto-1-oxopentyl)amino]phenyl]-
• CAS No: 253681-03-7
• MF: C₁₁H₁₆BNO₃S
• MW: 253.125641822815
• CID: 1422624

Boronic acid, [3-[(5-mercapto-1-oxopentyl)amino]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, [3-[(5-mercapto-1-oxopentyl)amino]phenyl]-
• Boronic acid, [3-[(5-mercapto-1-oxopentyl)amino]phenyl]- (9CI)

• Inchi： 1S/C11H16BNO3S/c14-11(6-1-2-7-17)13-10-5-3-4-9(8-10)12(15)16/h3-5,8,15-17H,1-2,6-7H2,(H,13,14)
• InChI Key： IMOCWZXUVUDPHQ-UHFFFAOYSA-N
• SMILES： C1(B(O)O)=CC=CC(NC(=O)CCCCS)=C1

Computed Properties

• Exact Mass: 252.09808

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• PSA: 69.56
• pka: 8.10±0.10(Predicted)